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Compound of Interest

Compound Name: 1-Fluoro-3-iodopropane

Cat. No.: B1254131 Get Quote

Safe Handling and Disposal of 1-Fluoro-3-
iodopropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 1-Fluoro-3-iodopropane (CAS No: 462-40-8). Adherence to these guidelines is

critical for ensuring personal safety and maintaining a secure laboratory environment. This

chemical is a flammable liquid and vapor that can cause skin and serious eye irritation, as well

as respiratory irritation.[1][2][3]

Essential Safety Information
Hazard Identification:

Classification: Flammable Liquid (Category 3), Skin Irritation (Category 2), Serious Eye

Irritation (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3).[1]

Signal Word: Danger or Warning.[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties:

Property Value Source(s)

Molecular Formula C₃H₆FI [4]

Molecular Weight 187.98 g/mol [4]

Appearance Colorless liquid/oil [4][5]

Boiling Point 68-69°C @ 95 mmHg 118°C [4][5]

Density ~1.837 g/cm³ 2.03 g/mL [4][5]

Flash Point < 23 °C [2]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

methanol. Hardly soluble in

water.

[4][5]

Personal Protective Equipment (PPE)
The primary line of defense against exposure is the correct use of Personal Protective

Equipment.
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PPE Category Item
Specifications and
Recommendations

Source(s)

Eye and Face

Protection

Safety Goggles or

Face Shield

Wear tightly fitting

safety goggles with

side-shields

conforming to EN 166

(EU) or NIOSH (US)

standards. A face

shield is

recommended when

there is a significant

risk of splashing.

[1][6]

Hand Protection
Chemical-Resistant

Gloves

Handle with gloves

that have been

inspected prior to use.

For short-term splash

protection, nitrile

gloves may be used.

For extended contact,

butyl rubber gloves

are more suitable.

[1][6]

Skin and Body

Protection

Lab Coat and

Impervious Clothing

Wear a standard lab

coat. For tasks with a

higher risk of

exposure, fire/flame

resistant and antistatic

protective clothing

should be worn.

[1][6]

Respiratory Protection Full-Face Respirator If exposure limits are

exceeded or if

irritation or other

symptoms are

experienced, use a

full-face respirator

with appropriate

[1][6]
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cartridges. Ensure use

in a well-ventilated

area.

Operational Plan: Step-by-Step Handling Procedure
This plan outlines the systematic approach for the safe handling of 1-Fluoro-3-iodopropane
from preparation to the conclusion of work.

1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible and in close proximity to

the workstation.[2]

Work must be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

[2]

Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[1][2][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][7]

Ground and bond containers and receiving equipment to prevent static electricity.[1][2][7]

2. Handling and Dispensing:

Before handling, don the appropriate PPE as detailed in the table above.

Use non-sparking tools when opening and dispensing the chemical.[1][2]

Avoid all personal contact, including the inhalation of vapors or mists.[1][2]

When not in use, keep containers securely sealed.[1][2]

Do not eat, drink, or smoke when handling this product.[2]

3. Storage:
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Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1][2][4]

The storage area should be locked up.[1][2][7]

Recommended storage is under an inert atmosphere (e.g., Nitrogen or Argon) at

temperatures between 2-8°C.[4] Some suppliers state storage can be at room temperature.

Store away from incompatible materials, such as strong oxidizing agents.[8]

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2][7]

Contaminated work clothes should be laundered separately before reuse.[2]
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Workflow for Handling 1-Fluoro-3-iodopropane

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage

Verify Fume Hood Operation

Check Safety Shower & Eyewash

Remove Ignition Sources

Assemble PPE

Don Appropriate PPE

Ground & Bond Equipment

Dispense Chemical with Non-Sparking Tools

Perform Work in Fume Hood

Securely Close Container

Store in Cool, Ventilated Area

Decontaminate Work Area

Remove & Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key safety steps for handling 1-Fluoro-3-
iodopropane.

Emergency and Disposal Plans
Spill Response:

Immediate Action: Evacuate the area and remove all sources of ignition.[2]

Ventilation: Ensure the area is well-ventilated.

Personal Protection: Wear the appropriate PPE, including respiratory protection, to avoid

breathing vapors and contact with skin and eyes.[2]

Containment: Contain the spill using an inert absorbent material such as sand, silica gel, or

vermiculite.[2][8]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for flammable waste.[2]

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: If skin or hair contact occurs, immediately flush the affected area with running

water. Remove contaminated clothing. If skin irritation occurs, seek medical help.[1][7]

Inhalation: If fumes are inhaled, remove the person to fresh air and keep them comfortable

for breathing. Get medical help if you feel unwell.[1][7]

Ingestion: Do not induce vomiting. Immediately give a glass of water. Seek immediate

medical attention.[2]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][4]

Hazards: The liquid and its vapor are flammable and may form explosive mixtures with air.[2]

Combustion may produce toxic or irritating fumes.[2]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][8]

Disposal Plan:

Waste Classification: 1-Fluoro-3-iodopropane and any contaminated materials should be

treated as hazardous or special waste.[2][4]

Disposal Method: Disposal must be carried out by a licensed and approved waste disposal

company.[2][4] Do not dispose of it down the drain. The disposal must be in accordance with

all applicable federal, state, and local regulations.[1][7]

Container Disposal: Decontaminate empty containers. They may still contain explosive

vapors and should be handled with care.[2] Observe all label safeguards until containers are

properly destroyed.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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